Azido-PEG1

• CAS: 1517-05-1
• Synonyms: 2-Azido-1-ethanol; 2-Hydroxyethyl Azide; Azidoethanol
• Molecular Formula: C2H5N3O
• Molecular Weight: 87.08 g/mol
• SMILES: C(CO)N=[N+]=[N-]
• InChI: InChI=1S/C2H5N3O/c3-5-4-1-2-6/h6H,1-2H2
• InChIKey: BSULWPSUVMOMAN-UHFFFAOYSA-N

Azido-PEG1 (2-Azidoethanol, CAS 1517-05-1, MF: C₂H₅N₃O, MW: 87.08) is a monodisperse, short polyethylene glycol (PEG)-based linker featuring a single terminal azide group and a hydroxyl group. Its core value proposition lies in its ability to participate in bioorthogonal click chemistry reactions, primarily copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).

Azido-PEG1 (CAS 1517-05-1): Technical Baseline and Procurement Identity for PEG-Based PROTAC Linkers

Azido-PEG1 (2-Azidoethanol, CAS 1517-05-1, MF: C₂H₅N₃O, MW: 87.08) is a monodisperse, short polyethylene glycol (PEG)-based linker featuring a single terminal azide group and a hydroxyl group . Its core value proposition lies in its ability to participate in bioorthogonal click chemistry reactions, primarily copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) . Its small size and defined structure make it a fundamental building block for the synthesis of complex bioconjugates, particularly proteolysis-targeting chimeras (PROTACs) .

Why 'Any Short PEG Linker' Is an Unacceptable Substitute for Azido-PEG1

The term 'PEG linker' encompasses a vast range of polymer lengths, dispersities, and functional end-groups. Procuring a generic, polydisperse PEG (e.g., PEG₂₀₀₀ with an azide end-group) instead of the defined, monodisperse Azido-PEG1 introduces critical failures in downstream applications. For PROTAC design, linker length directly dictates the formation of a productive ternary complex and influences target degradation efficiency; even a one-unit difference can drastically alter or abolish activity [1]. Furthermore, the presence of an unprotected hydroxyl group in Azido-PEG1 provides a unique synthetic handle for further derivatization (e.g., tosylation, esterification) that is absent in many bifunctional azide-PEG-amine or azide-PEG-acid analogs [2]. Finally, the compound's specific molecular weight of 87.08 g/mol versus larger, polydisperse alternatives is non-negotiable for applications requiring exact stoichiometry and well-defined physicochemical properties.

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553–562. View Source
• [2] GlpBio. (n.d.). Azido-PEG1. Product Datasheet. Catalog No. GC64196. View Source

Quantitative Differentiators for Azido-PEG1: Head-to-Head Evidence for Scientific Selection

Defined Monodisperse Structure vs. Polydisperse PEG Mixtures for Reproducible Conjugation

Azido-PEG1 is a monodisperse compound with a precisely defined molecular weight of 87.08 g/mol, as confirmed by NMR and MS analysis . In contrast, many commercially available 'PEG linkers' are polydisperse mixtures (e.g., PEG2000, MW ~1900-2200 g/mol). This polydispersity introduces variable linker lengths into the final bioconjugate, leading to irreproducible biological activity, particularly in the context of PROTAC development where linker length is a critical parameter [1].

Evidence Dimension	Molecular Weight Polydispersity Index (PDI)
Target Compound Data	1.0 (Monodisperse)
Comparator Or Baseline	Polydisperse PEG (e.g., PEG2000)
Quantified Difference	PDI typically > 1.05; exact distribution unknown without additional characterization
Conditions	Gel permeation chromatography (GPC) or MALDI-TOF MS

Why This Matters

For procurement, specifying a monodisperse, analytically defined Azido-PEG1 ensures batch-to-batch consistency in critical conjugation reactions, eliminating a major source of experimental variability in PROTAC synthesis.

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553–562. View Source

Quantified Synthetic Yield for Azido-PEG1 Enables Scalable Procurement

The synthesis of Azido-PEG1 from 2-chloroethanol and sodium azide is well-documented, achieving an isolated yield of 81% on a multi-gram scale [1]. This high yield provides a verifiable benchmark for evaluating in-house synthesis versus commercial sourcing. Comparatively, many short PEG linkers with more complex heterobifunctional structures (e.g., azido-PEG-amine) often require lengthier, lower-yielding synthetic routes involving protection/deprotection steps, making them more expensive and less accessible.

Evidence Dimension	Isolated Synthetic Yield
Target Compound Data	81% yield
Comparator Or Baseline	Heterobifunctional PEG linkers (e.g., azido-PEG-amine)
Quantified Difference	Yields for multi-step heterobifunctional linker syntheses are typically <50% overall, significantly impacting cost-of-goods
Conditions	Reaction of 2-chloroethanol with sodium azide in water, followed by ether extraction

Why This Matters

The high, verified synthetic yield of the base Azido-PEG1 building block translates to a more stable and cost-effective commercial supply, providing procurement leverage compared to more complex analogs.

• [1] ChemicalBook. (n.d.). 2-Azidoethanol (CAS 1517-05-1). Chemical Properties and Synthesis. View Source

Validated DMSO Solubility of Azido-PEG1 for Stock Solution Preparation

Azido-PEG1 demonstrates a validated solubility of ≥ 80 mg/mL in DMSO at room temperature . This quantitative solubility data is critical for preparing stock solutions for bioconjugation reactions, such as CuAAC, which are often performed in mixed aqueous/organic solvent systems. While other short PEG linkers are also soluble in DMSO, the specific solubility of Azido-PEG1 is quantified, removing ambiguity in experimental planning. For example, longer PEG chains or those with more hydrophobic terminal groups may exhibit lower solubility or require sonication.

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥ 80 mg/mL
Comparator Or Baseline	Azido-PEG1-CH₂CO₂H (CAS 79598-48-4)
Quantified Difference	Azido-PEG1-CH₂CO₂H solubility is reported as ≥ 50 mg/mL in DMSO, indicating a 37.5% lower solubility
Conditions	DMSO solvent, 25°C

Why This Matters

Quantified solubility data in a standard solvent like DMSO allows for direct comparison and confident stock solution preparation, saving time and material compared to compounds with unknown or lower solubility.

Azido-PEG1: A Chemical Block for EdU Detection with Validated Cross-Reactivity Prevention

Azido-PEG1 is a key reagent used to block the 2'-deoxy-ethynyluridine (EdU) epitope in nuclear DNA, thereby preventing cross-reactivity with anti-BrdU antibodies [1]. This specific application stems from its ability to cap unreacted alkyne groups after click labeling. Alternative quenching agents, such as simple thiols or other azides, may not provide the same level of efficient, bioorthogonal blocking of the EdU signal in the complex intracellular environment.

Evidence Dimension	Effective blocking of EdU cross-reactivity
Target Compound Data	Effective prevention of cross-reactivity with anti-BrdU antibodies in EdU click chemistry assays
Comparator Or Baseline	Other azide-containing quenching agents (e.g., 3-azido-1-propanol)
Quantified Difference	Not quantitatively compared in available literature; established as a standard reagent for this specific purpose
Conditions	In situ click chemistry detection of DNA synthesis

Why This Matters

For researchers performing EdU-based cell proliferation assays, Azido-PEG1 is the established, peer-validated reagent for blocking, ensuring assay specificity and reducing false-positive signals.

• [1] Santa Cruz Biotechnology. (n.d.). 2-Azidoethanol (CAS 1517-05-1). Product Information. View Source

High-Confidence Application Scenarios for Azido-PEG1 Based on Verified Evidence

Synthesis of PROTACs with Rigid Linker Length Requirements

In the rational design of PROTACs, the linker connecting the target protein ligand and the E3 ligase ligand is critical for forming a stable ternary complex. The exact, monodisperse length of the Azido-PEG1 spacer ensures that the distance between the two ligands is precisely defined . Using a polydisperse PEG mixture would result in a heterogeneous population of PROTAC molecules, each with varying degradation efficiencies, making structure-activity relationship (SAR) studies and lead optimization impossible. Procurement of the defined Azido-PEG1 is therefore essential for reproducible and interpretable PROTAC development.

Scalable In-House Synthesis and Derivatization for Bioconjugate Chemistry

The high reported yield (81%) for the synthesis of Azido-PEG1 from inexpensive starting materials makes it a prime candidate for large-scale, in-house preparation . Its terminal hydroxyl group provides a versatile handle for further functionalization (e.g., tosylation to create a leaving group, or esterification to introduce a variety of functionalities) before or after click chemistry [1]. This contrasts with pre-functionalized, more expensive bifunctional linkers that may not offer the same flexibility for custom conjugate design.

EdU Click Chemistry-Based Cell Proliferation Assays

Azido-PEG1 is a proven and widely used reagent for the specific blocking of unreacted EdU epitopes following click chemistry labeling in cells and tissues . Its use is critical to prevent cross-reactivity of the subsequent anti-BrdU detection antibody with the EdU label, ensuring accurate quantification of DNA synthesis. Substituting another azide or quenching agent without validation risks generating false-positive signals and compromising experimental data integrity.

Stock Solution Preparation for High-Throughput Click Chemistry Screening

The validated high solubility of Azido-PEG1 in DMSO (≥80 mg/mL) facilitates the preparation of concentrated stock solutions, which is a prerequisite for high-throughput screening (HTS) campaigns using CuAAC or SPAAC . This known solubility parameter eliminates guesswork and prevents time wasted on trying to dissolve poorly soluble analogs. It ensures the compound can be reliably integrated into automated liquid handling workflows for array-based or microplate assays.

• [1] ChemicalBook. (n.d.). 2-Azidoethanol (CAS 1517-05-1). Chemical Properties and Synthesis. View Source